Cas no 1896506-41-4 (1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine
• CAS No: 1896506-41-4
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6026741
• PubChem ID: 115092682
• Update Time: 2025-06-26

1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine
• EN300-1788054
• 1-methyl-3-[(1-methylpyrrolidin-2-yl)methyl]-1H-pyrazol-5-amine
• 1896506-41-4

• Inchi： 1S/C10H18N4/c1-13-5-3-4-9(13)6-8-7-10(11)14(2)12-8/h7,9H,3-6,11H2,1-2H3
• InChI Key： XSFITCCREYSRPJ-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CC1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine

Introduction to 1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine (CAS No. 1896506-41-4)

1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1896506-41-4, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their broad spectrum of biological activities. The presence of multiple substituents, including a methyl group at the 1-position, a 1-methylpyrrolidin-2-ylmethyl moiety at the 3-position, and an amine group at the 5-position, contributes to its complex molecular architecture and potential pharmacological relevance.

The compound's structure incorporates elements that are frequently explored in medicinal chemistry for their ability to modulate biological pathways. Specifically, the pyrazole ring is a key pharmacophore in many drug candidates, exhibiting properties such as anti-inflammatory, antiviral, and anticancer activities. The additional functional groups in 1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine further enhance its potential by introducing specific interactions with biological targets. For instance, the amine group can engage in hydrogen bonding or form salt bridges with protein receptors, while the methylpyrrolidinyl substituent may contribute to lipophilicity and membrane permeability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The structural features of the molecule allow it to mimic natural substrates or modulate enzyme activity through allosteric binding. Such mechanisms are highly valued in drug design, as they can lead to more selective and potent therapeutic agents.

In vitro studies have begun to elucidate the pharmacological profile of 1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-amine, revealing promising results in preliminary assays. Researchers have observed dose-dependent effects on key enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular signaling pathways. Additionally, the compound has shown potential in modulating neurotransmitter release, making it a candidate for further investigation in central nervous system disorders. These findings align with the growing interest in heterocyclic compounds as scaffolds for novel therapeutics.

The synthesis of 1-methyl-3-(1-methylpyrrolidin-2-yl)methyl-1H-pyrazol-5-am ine presents unique challenges due to its complex structural motif. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been employed to build the core pyrazole framework followed by functionalization at specific positions. Advances in catalytic systems have also improved yields and reduced byproduct formation, making large-scale production more feasible.

The development of novel pharmaceuticals relies heavily on robust analytical techniques for characterization and quality control. For 1-methyl -3-(1-methylpyrrolidin -2 -yl)m ethyl -1H -pyrazol -5-am ine, high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for confirming molecular structure and purity. These methods provide detailed insights into the compound's chemical properties and help ensure consistency across batches. Furthermore, computational tools such as molecular dynamics simulations can be used to predict physical properties like solubility and stability under various conditions.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for compounds like 1-methyl -3-( 1 -m ethylpyrro lidin -2 -yl)m ethyl -1H -pyrazol -5-am ine . Such partnerships leverage complementary expertise in synthetic chemistry, pharmacology, and clinical development to bring promising candidates from bench to market efficiently. The growing emphasis on personalized medicine also underscores the importance of structurally diverse compounds that can target specific genetic or biochemical profiles.

The regulatory landscape for new drug candidates continues to evolve, with increasing scrutiny on safety and efficacy before market approval. However, innovative approaches such as regulatory science are helping to streamline processes while maintaining high standards for patient safety. For 1-methyl -3-( 1 -m ethylpyrro lidin -2 -yl)m ethyl - 1H-p yrazol -5-am ine, preclinical data will be critical in demonstrating therapeutic potential before human trials commence. This includes toxicology studies to assess long-term exposure risks as well as pharmacokinetic evaluations to understand how the body processes the compound.

In conclusion, 1-m ethyl -3-( 1 -m ethylpy rrolidin -2-y l)m ethyl - 1H-p yrazol -5-am ine (CAS No. 1896506--41--4) represents a compelling subject of study in pharmaceutical chemistry due to its intricate structure and potential biological activity . The combination of advanced synthetic techniques, computational modeling ,and collaborative research efforts positions this compound as a promising candidate for further exploration . As scientific understanding deepens ,the applications of such molecules may expand beyond current therapeutic areas ,highlighting their versatility .